Cas no 5443-51-6 ( )

• Product Name: &nbsp
• CAS No: 5443-51-6
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 941237
• PubChem ID: 6506587
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (E)-N,N-dimethyl-3-phenylprop-2-en-1-amine,hydrochloride
• AC1O6TI8
• CHEMBL543909
• Cinnamyl-dimethyl-amin, Hydrochlorid
• cinnamyl-dimethyl-amine, hydrochloride
• NSC19809
• AKOS024325115
• 5443-51-6
• N,N-DIMETHYL-3-PHENYL-2-PROPENAMINE HYDROCHLORIDE
• NSC-19809
• DTXSID00424722
•  

• Inchi： 1S/C11H15N.ClH/c1-12(2)10-6-9-11-7-4-3-5-8-11;/h3-9H,10H2,1-2H3;1H/b9-6+;
• InChI Key： AOHWTKAZWYSYBL-MLBSPLJJSA-N
• SMILES： Cl.N(C)(C)C/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 3.06340